Cas no 116344-17-3 (1-Phenyl-5-propylpyrazole-4-carboxylic acid)

• Product Name: 1-Phenyl-5-propylpyrazole-4-carboxylic acid
• CAS No: 116344-17-3
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• MDL: MFCD00068140
• CID: 134213
• PubChem ID: 2777578
• Update Time: 2025-04-19

1-Phenyl-5-propylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-5-propylpyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-propyl-
• 1-Phenyl-5-propyl-1H-pyrazole-4-carboxylic acid
• BUTTPARK 36\18-32
• TIMTEC-BB SBB005430
• 4-Carboxy-1-phenyl-5-propyl-1H-pyrazole
• 1-PHENYL-5-N-PROPYLPYRAZOLE-4-CARBOXYLIC ACID
• 116344-17-3
• 1-phenyl-5-propylpyrazole-4-carboxylicacid
• FT-0608253
• HMS552G04
• SCHEMBL773204
• 1H-Pyrazole-4-carboxylicacid,1-phenyl-5-propyl-
• Maybridge1_003832
• 1-phenyl-5-propyl-1H-pyrazole-4-carboxylicacid
• Z335447530
• 1H-Pyrazole-4-carboxylic acid, 1-phenyl-5-propyl-
• CCG-243251
• 1-phenyl-5-propyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• CS-0172228
• PS-7718
• MFCD00068140
• AKOS009157360
• EN300-133194
• DTXSID20380573
• DB-011877
• 1-phenyl-5-propyl-pyrazole-4-carboxylic acid

• MDL： MFCD00068140
• Inchi： 1S/C13H14N2O2/c1-2-6-12-11(13(16)17)9-14-15(12)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3,(H,16,17)
• InChI Key： CBYITWPSSDTYTN-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2C=CC=CC=2)C=1CCC)=O

Computed Properties

• Exact Mass: 230.10600
• Monoisotopic Mass: 230.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 2.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.18
• Melting Point: 107-110 °C
• Boiling Point: 391.9°Cat760mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.594
• PSA: 55.12000
• LogP: 2.52300
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Phenyl-5-propylpyrazole-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Room temperature